Cas no 61334-11-0 (Pyrrolidine, 3-(diphenylmethylene)-)

• Product name: Pyrrolidine, 3-(diphenylmethylene)-
• CAS No: 61334-11-0
• MF: C₁₇H₁₇N
• MW: 235.32358
• CID: 483596
• PubChem ID: 12292455

Pyrrolidine, 3-(diphenylmethylene)- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 3-(diphenylmethylene)-
• 3-benzhydrylidenepyrrolidine
• SCHEMBL8313311
• 61334-11-0
• DTXSID80485119

• Inchi： InChI=1S/C17H17N/c1-3-7-14(8-4-1)17(16-11-12-18-13-16)15-9-5-2-6-10-15/h1-10,18H,11-13H2
• InChI Key： VFURWZYTANHXQC-UHFFFAOYSA-N
• SMILES： C1CNCC1=C(C2=CC=CC=C2)C3=CC=CC=C3

Computed Properties

• Exact Mass: 235.13621
• Monoisotopic Mass: 235.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03